Cas no 79640-72-5 ((S)-1-tert-Butyl 5-methyl 2-aminopentanedioate)

(S)-1-tert-Butyl 5-methyl 2-aminopentanedioate structure

79640-72-5 structure

Product Name:(S)-1-tert-Butyl 5-methyl 2-aminopentanedioate

CAS No:79640-72-5

MF:C₁₀H₁₉NO₄

MW:217.26216340065

MDL:MFCD23701507

CID:532555

PubChem ID:7010364

Update Time:2024-12-09

(S)-1-tert-Butyl 5-methyl 2-aminopentanedioate Chemical and Physical Properties

Names and Identifiers

- (S)-1-tert-Butyl 5-methyl 2-aminopentanedioate
- 1-O-tert-butyl 5-O-methyl (2S)-2-aminopentanedioate
- H-Glu(OMe)-OtBu
- DTXSID00426640
- (S)-1-t-Butyl 5-methyl 2-aminopentanedioate (H-L-Glu(OMe)-OtBu)
- MFCD23701507
- PD197075
- SCHEMBL6683512
- EN300-260312
- (S)-1-tert-Butyl5-methyl2-aminopentanedioate
- CS-0129413
- AS-33281
- 1-tert-butyl 5-methyl (2S)-2-aminopentanedioate
- AKOS016009232
- L-Glutamic acid, 1-(1,1-dimethylethyl) 5-methyl ester
- 79640-72-5
- 1-(tert-Butyl) 5-methyl L-glutamate
- 1-(1,1-Dimethylethyl) 5-methyl L-glutamate (ACI)
- Glutamic acid, 1-tert-butyl 5-methyl ester, L- (7CI)
- 1-t-butyl 5-methyl (s)-glutamate
- DA-64141
- MDL： MFCD23701507
- Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(13)7(11)5-6-8(12)14-4/h7H,5-6,11H2,1-4H3/t7-/m0/s1
- InChI Key： QSAXGMMUKHMOBI-ZETCQYMHSA-N
- SMILES： [C@H](N)(CCC(=O)OC)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 217.13140809g/mol
Monoisotopic Mass: 217.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 7
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 78.6Å²

(S)-1-tert-Butyl 5-methyl 2-aminopentanedioate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM282441-5g	(S)-1-tert-Butyl 5-methyl 2-aminopentanedioate	79640-72-5	95%	5g	$468	2021-06-09
Chemenu	CM282441-10g	(S)-1-tert-Butyl 5-methyl 2-aminopentanedioate	79640-72-5	95%	10g	$701	2021-06-09
TRC	T135840-100mg	(S)-1-tert-Butyl 5-Methyl 2-Aminopentanedioate	79640-72-5		100mg	$ 70.00	2022-06-03
TRC	T135840-500mg	(S)-1-tert-Butyl 5-Methyl 2-Aminopentanedioate	79640-72-5		500mg	$ 230.00	2022-06-03
TRC	T135840-1g	(S)-1-tert-Butyl 5-Methyl 2-Aminopentanedioate	79640-72-5		1g	$ 340.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H33740-5g	1-(tert-Butyl) 5-methyl L-glutamate	79640-72-5	95%	5g	¥7432.0	2023-09-07
Chemenu	CM282441-5g	(S)-1-tert-Butyl 5-methyl 2-aminopentanedioate	79640-72-5	95%	5g	$468	2022-06-10
Chemenu	CM282441-10g	(S)-1-tert-Butyl 5-methyl 2-aminopentanedioate	79640-72-5	95%	10g	$701	2022-06-10
Enamine	EN300-260312-1g	1-tert-butyl 5-methyl (2S)-2-aminopentanedioate	79640-72-5		1g	$58.0	2023-09-14
Enamine	EN300-260312-5g	1-tert-butyl 5-methyl (2S)-2-aminopentanedioate	79640-72-5		5g	$166.0	2023-09-14

(S)-1-tert-Butyl 5-methyl 2-aminopentanedioate Production Method

Production Method 1

84793-07-7

79640-72-5

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide
1.2 Reagents: Piperidine Solvents: Dimethylformamide

Reference

Tight binding ligand approach to oligosaccharide-grafted protein

Totani, Kiichiro; Matsuo, Ichiro; Ito, Yukishige, Bioorganic & Medicinal Chemistry Letters, 2004, 14(9), 2285-2289

Production Method 2

212121-62-5

79640-72-5

Reaction Conditions

1.1 Reagents: Citric acid Solvents: Tetrahydrofuran , Water ; overnight, rt

Reference

Synthesis of (ε-13C-,ε-15N)-enriched L-lysine - establishing schemes for the preparation of all possible 13C and 15N isotopomers of L-lysine, L-ornithine, and L-proline

Siebum, Arjan H. G.; Tsang, Robert K. F.; van der Steen, Rob; Raap, Jan; Lugtenburg, Johan, European Journal of Organic Chemistry, 2004, (21), 4391-4396